1-(pyrimidin-2-yl)piperidin-3-amine dihydrochloride
Description
“1-(pyrimidin-2-yl)piperidin-3-amine dihydrochloride” is a biochemical compound used for proteomics research . It has a molecular formula of C9H16Cl2N4 and a molecular weight of 251.16 .
Molecular Structure Analysis
The molecular structure of “1-(pyrimidin-2-yl)piperidin-3-amine dihydrochloride” can be represented by the InChI code: 1S/C10H15N3.2ClH/c11-9-4-3-7-13 (8-9)10-5-1-2-6-12-10;;/h1-2,5-6,9H,3-4,7-8,11H2;2*1H .Scientific Research Applications
Drug Design and Synthesis
Piperidines, including “1-(pyrimidin-2-yl)piperidin-3-amine dihydrochloride”, are among the most important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry, with their derivatives present in more than twenty classes of pharmaceuticals .
Biological Evaluation of Potential Drugs
Piperidine derivatives are often used in the discovery and biological evaluation of potential drugs . This includes the study of their pharmacological activity and their potential as therapeutic agents .
Synthesis of Biologically Active Piperidines
The compound can be used in the synthesis of biologically active piperidines . This involves various intra- and intermolecular reactions leading to the formation of various piperidine derivatives .
Inhibition of Collagen Synthesis
Some piperidine derivatives have been found to inhibit collagen synthesis in various models of fibrosis . This suggests that “1-(pyrimidin-2-yl)piperidin-3-amine dihydrochloride” may have potential applications in the treatment of fibrotic diseases .
Inhibition of Protein Kinases
Piperidine derivatives have been used to develop ATP-competitive inhibitors of protein kinases . These compounds have potential applications in the treatment of diseases such as cancer .
Development of Antifibrotic Agents
Piperidine derivatives have been used in the development of antifibrotic agents . These compounds have the potential to block the mRNA expression of transforming growth factor-β1 (TGF-β1) in hepatic stellate cells , which play a key role in the development of fibrosis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(pyrimidin-2-yl)piperidin-3-amine dihydrochloride involves the reaction of pyrimidine-2-carboxaldehyde with piperidine in the presence of sodium triacetoxyborohydride to form 1-(pyrimidin-2-yl)piperidine. This intermediate is then reacted with ammonia in ethanol to form 1-(pyrimidin-2-yl)piperidin-3-amine, which is subsequently treated with hydrochloric acid to yield the dihydrochloride salt.", "Starting Materials": [ "Pyrimidine-2-carboxaldehyde", "Piperidine", "Sodium triacetoxyborohydride", "Ammonia", "Ethanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Pyrimidine-2-carboxaldehyde is reacted with piperidine in the presence of sodium triacetoxyborohydride to form 1-(pyrimidin-2-yl)piperidine.", "Step 2: 1-(Pyrimidin-2-yl)piperidine is reacted with ammonia in ethanol to form 1-(pyrimidin-2-yl)piperidin-3-amine.", "Step 3: 1-(Pyrimidin-2-yl)piperidin-3-amine is treated with hydrochloric acid to yield the dihydrochloride salt of 1-(pyrimidin-2-yl)piperidin-3-amine." ] } | |
CAS RN |
1185136-14-4 |
Product Name |
1-(pyrimidin-2-yl)piperidin-3-amine dihydrochloride |
Molecular Formula |
C9H16Cl2N4 |
Molecular Weight |
251.2 |
Purity |
95 |
Origin of Product |
United States |
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